Cas no 1021079-26-4 ((2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine)

• Product Name: (2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine
• CAS No: 1021079-26-4
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5230010
• PubChem ID: 43179049
• Update Time: 2026-03-07

(2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-((1-ethylpyrrolidin-2-yl)methyl)butan-1-amine
• 2-Pyrrolidinemethanamine, 1-ethyl-N-(2-ethylbutyl)-
• (2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine

• Inchi： 1S/C13H28N2/c1-4-12(5-2)10-14-11-13-8-7-9-15(13)6-3/h12-14H,4-11H2,1-3H3
• InChI Key： UXLNOHDOYOXABN-UHFFFAOYSA-N
• SMILES： N1(CC)CCCC1CNCC(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine

Introduction to (2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine and Its Applications in Chemical and Pharmaceutical Research

(2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine is a compound with the CAS number 1021079-26-4, which has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its complex amine functional group, has been studied for its role in various biochemical pathways and its potential as a precursor in the synthesis of more complex molecules.

The molecular structure of (2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine consists of a primary amine linked to a 2-pyrrolidine ring substituted with an ethyl group. This configuration suggests a high degree of flexibility and reactivity, making it a valuable candidate for further investigation in drug discovery and material science. The presence of both ethyl groups on the nitrogen atom enhances its solubility in organic solvents, which is a critical factor in many synthetic processes.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The 1-ethylpyrrolidin-2-yl moiety in this compound is particularly noteworthy, as it has been identified as a key structural feature in several bioactive molecules. Studies have shown that this moiety can interact with specific receptors in the brain, potentially leading to applications in the treatment of neurodegenerative diseases. Furthermore, the 2-ethylbutyl side chain provides additional sites for functionalization, allowing researchers to tailor the compound's properties for specific applications.

The synthesis of (2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine involves multi-step organic reactions, including alkylation and condensation processes. The use of high-purity reagents and controlled reaction conditions is essential to ensure the desired yield and purity of the final product. Advanced techniques such as chromatography and spectroscopy are employed to isolate and characterize the compound, ensuring that it meets the stringent standards required for pharmaceutical applications.

One of the most promising areas of research involving this compound is its potential use as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The versatile nature of its molecular framework allows it to serve as a building block for more complex molecules, which can exhibit a wide range of biological activities. For instance, researchers have explored its utility in creating novel antihypertensive agents that target specific enzymatic pathways involved in blood pressure regulation.

The pharmacological properties of (2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine have been extensively studied in vitro and in vivo. Initial studies have revealed that it can interact with various receptors and enzymes, leading to effects such as vasodilation and reduced inflammation. These findings have prompted further investigation into its potential therapeutic applications, particularly in conditions where modulation of these pathways is beneficial.

In addition to its pharmaceutical applications, this compound has also shown promise in material science. Its unique chemical properties make it suitable for use as a ligand or catalyst in various chemical reactions. Researchers have explored its role in transition metal catalysis, where it can facilitate reactions such as cross-coupling and hydrogenation. These applications highlight the broad utility of (2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine beyond traditional pharmaceuticals.

The future direction of research on this compound is likely to focus on optimizing its synthetic routes and exploring new applications. Advances in computational chemistry and artificial intelligence are expected to play a significant role in this endeavor, enabling researchers to predict the properties of new derivatives with greater accuracy. Additionally, collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical applications.

In conclusion, (2-ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine (CAS no 1021079-26-4) represents a fascinating subject of study with diverse potential applications. Its unique structural features make it a valuable tool for researchers working on drug discovery, material science, and beyond. As our understanding of its properties continues to grow, so too will its importance in advancing scientific knowledge and innovation.